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Compound of Interest

Compound Name: Xanthocillin X permethyl ether

Cat. No.: B1240226

Unveiling the Properties of Xanthocillin X
Permethyl Ether: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of Xanthocillin X permethyl ether, a natural product with significant therapeutic
potential. The information is curated for researchers and professionals in the fields of
pharmacology, medicinal chemistry, and drug development.

Core Physicochemical Properties

Xanthocillin X permethyl ether, a derivative of the isocyanide antibiotic Xanthocillin X, is a
solid compound at room temperature.[1] It is also recognized by its synonym, Xanthocillin X
dimethyl ether. Key identifying information and physical constants are summarized below.
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Property Value Source
Molecular Formula C20H16N202 [1112]
Molecular Weight 316.35 g/mol [1][2]
CAS Number 4464-33-9 [3]
Appearance Solid [1]
Purity Typically =98% [1]
Solubility Soluble in DMSO (5 mg/mL)

Note: A specific melting point for Xanthocillin X permethyl ether has not been definitively
reported in the available literature. The parent compound, Xanthocillin, has a reported melting
point of 200 °C (with decomposition).

Spectroscopic and Chemical Characteristics

Detailed spectroscopic data for Xanthocillin X permethyl ether is crucial for its identification
and characterization. While a complete NMR spectral assignment is not readily available in the
public domain, its interaction with hemin has been characterized using UV-Visible and
fluorescence spectroscopy.

Chemical Reactivity and Biological Interactions:

Xanthocillin X permethyl ether is a natural product isolated from fungal sources such as
Dichotomomyces cejpii and Basipetospora sp.[4] Its primary biological activities of interest
include:

» APB-42 Lowering Activity: It has been identified as an agent that can lower the levels of
amyloid-beta 42, a peptide strongly implicated in the pathology of Alzheimer's disease.[2][4]

« Anti-proliferative Effects: The compound exhibits anti-proliferative activity against certain
cancer cell lines. This effect is attributed to its ability to bind with mitochondrial heme, leading
to mitochondrial dysfunction.
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The isocyanide functional groups are key to its biological activity, particularly in its interaction
with heme.

Experimental Protocols

While detailed, step-by-step experimental protocols for the determination of all physical
properties are not extensively published, the following represents a standard procedure for the
preparation of stock solutions, a critical step in many experimental workflows.

Protocol for Preparation of Stock Solutions:

A common method for preparing stock solutions of Xanthocillin X permethyl ether for in vitro
and in vivo studies involves the use of Dimethyl Sulfoxide (DMSO) followed by further dilution.

o Objective: To prepare a homogenous stock solution for experimental use.
e Materials:

o Xanthocillin X permethyl ether powder

o Dimethyl Sulfoxide (DMSO)

o PEG300

o Tween 80

o Deionized water (ddH20)

o Vortex mixer

o Ultrasonic bath
e Procedure:

o Accurately weigh the desired amount of Xanthocillin X permethyl ether powder.

o Dissolve the powder in an appropriate volume of DMSO to achieve the desired stock
concentration (e.g., 5 mg/mL).
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o Use an ultrasonic bath to aid dissolution if necessary.[5]

o For in vivo formulations, a co-solvent system is often employed. A typical procedure
involves the sequential addition of PEG300, Tween 80, and ddH20 to the DMSO stock
solution, with thorough mixing after each addition to ensure clarity.[5]

Visualizing Molecular Interactions and Workflows

The following diagrams illustrate the proposed mechanism of action of Xanthocillin X
permethyl ether and a typical experimental workflow for preparing a stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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